GSK-7975A

• Molecular Formula: C18H12F5N3O2
• Molecular Weight: 397.3 g/mol
• InChI: InChI=1S/C18H12F5N3O2/c19-13-2-1-3-14(20)16(13)17(28)24-15-6-7-26(25-15)9-10-4-5-11(27)8-12(10)18(21,22)23/h1-8,27H,9H2,(H,24,25,28)
• InChIKey: CPYTVBALBFSXSH-UHFFFAOYSA-N

GSK-7975A Orai1 Inhibitor Overview

GSK-7975A is a cell-permeable pyrazole derivative that acts as a selective inhibitor of calcium release-activated calcium (CRAC) channels, targeting the Orai1 pore subunit downstream of STIM1 oligomerization and STIM1–Orai1 coupling [1]. Patented as Example 36 in GlaxoSmithKline patent US20120053150A1, it inhibits store-operated Ca2+ entry (SOCE) with reported IC50 values ranging from 398 nM (Orai1/STIM1 recombinant) to 3.4 μM (native pancreatic acinar cells), depending on the assay system [2]. It is orally bioavailable and has been validated across multiple species and cell types as a tool compound for probing CRAC channel biology.

Target Orai1 pore subunit of CRAC channels

Mechanism Downstream of STIM1–Orai1 coupling, allosteric site near selectivity filter

Format Cell-permeable pyrazole, oral bioavailability reported

Models Recombinant Orai/STIM1, native pancreatic acinar, immune cells; multi-species validation

• [1] Derler I, Schindl R, Fritsch R, Heftberger P, Riedl MC, Begg M, House D, Romanin C. The action of selective CRAC channel blockers is affected by the Orai pore geometry. Cell Calcium. 2013;53(2):139-151. doi:10.1016/j.ceca.2012.09.005 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GSK-7975A Ligand Page. Ligand ID: 10088. Accessed 2026. View Source

Why GSK-7975A Differs from Other CRAC Inhibitors

Despite a growing toolbox of CRAC channel inhibitors—including Synta66, BTP2, Pyr6, GSK-5503A, and CM4620—these compounds exhibit mechanistically and pharmacologically distinct profiles that preclude simple interchangeability [1]. GSK-7975A and its closest structural analog GSK-5503A act downstream of STIM1–Orai1 coupling, likely via an allosteric site near the Orai selectivity filter, whereas other inhibitors such as La3+ act as direct pore blockers with entirely different kinetics and reversibility [2]. Most critically, the Orai isoform selectivity signature of GSK-7975A differs markedly from Synta66—which potentiates ORAI2 rather than inhibiting it—meaning that experimental outcomes in systems expressing multiple Orai isoforms are highly inhibitor-dependent [1]. Substituting one CRAC inhibitor for another without accounting for these differences risks misleading conclusions about Orai channel physiology.

Orai isoform selectivity: Synta66 potentiates ORAI2, while GSK-7975A inhibits both ORAI1 and ORAI2, leading to opposite net Ca²⁺ flux in Orai2-expressing cells.

Binding reversibility: GSK-7975A exhibits near-irreversible block under wash-out, whereas other inhibitors (e.g., La³⁺) show rapid reversibility; sustained channel blockade protocols may not transfer.

Species/cell-type specificity: GSK-7975A inhibits human and rat mast cells but not guinea-pig or mouse mast cells; cross-species model translation requires species-matched validation.

• [1] Zhang X, Xin P, Yoast RE, Emrich SM, Johnson MT, Pathak T, Benson JC, Azimi I, Gill DL, Monteith GR, Trebak M. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels. Cell Calcium. 2020;91:102281. doi:10.1016/j.ceca.2020.102281 View Source
• [2] Gökçe Y, Mahzabeen S, Ghoorahoo J, Harper MT, Yaras N, Rahman T. Re-evaluation of some popular CRAC channel inhibitors – structurally similar but mechanistically different? bioRxiv. 2024. doi:10.1101/2024.09.26.615129 View Source

GSK-7975A Comparative Pharmacological Evidence

Orai Isoform Inhibition Profile

In a head-to-head study using ORAI1/2/3 triple-null cells expressing individual Orai isoforms, GSK-7975A essentially abrogated both ORAI1 and ORAI2 channel activity while causing only partial inhibition of ORAI3 [1]. In striking contrast, Synta66 abrogated ORAI1 channel function but potentiated ORAI2 activity, with no effect on ORAI3 [1]. BTP2 exhibited a profile similar to GSK-7975A (abrogating ORAI1 and ORAI2, partially inhibiting ORAI3), confirming that Synta66's ORAI2-potentiating behavior is unique among commonly used CRAC inhibitors [1]. GSK-7975A also inhibited concatenated ORAI1-1, ORAI1-2, and ORAI1-3 dimers, matching Synta66's profile on ORAI1-containing heteromers but diverging on ORAI2-3 dimers which were unaffected by Synta66 [1]. The mechanism underlying this profile was further elucidated by the Derler et al. (2013) study, which showed that GSK-7975A acts downstream of STIM1 oligomerization and STIM1–Orai1 coupling without affecting these upstream events, and that its inhibition is significantly reduced in the less Ca2+-selective Orai1 E106D pore mutant—indicating an allosteric site near the selectivity filter [2].

Orai isoform inhibition

Head-to-head

GSK-7975A: inhibits ORAI1/2, partial ORAI3. Synta66: inhibits ORAI1, potentiates ORAI2. BTP2: similar to GSK-7975A.

Isoform-selectivity profile informs inhibitor choice for Orai1/2 co-expressing systems.

ORAI1/2/3 triple-null HEK293 cells; patch-clamp

Evidence Dimension	Orai isoform inhibitory profile in ORAI1/2/3 triple-null background
Target Compound Data	GSK-7975A: essentially abrogates ORAI1 and ORAI2; partial inhibition of ORAI3
Comparator Or Baseline	Synta66: abrogates ORAI1, potentiates ORAI2, no effect on ORAI3. BTP2: abrogates ORAI1 and ORAI2, partial inhibition of ORAI3 (similar to GSK-7975A)
Quantified Difference	Qualitative divergence: Synta66 potentiates ORAI2 (opposite direction of effect), whereas GSK-7975A inhibits ORAI2
Conditions	Whole-cell patch-clamp electrophysiology in HEK293 ORAI1/2/3 triple-null cells expressing individual ORAI isoforms or concatemers with STIM1 co-expression

Why This Matters

For studies in cell types co-expressing ORAI1 and ORAI2 (e.g., native immune cells, pancreatic acinar cells), substituting GSK-7975A with Synta66 would produce diametrically opposite effects on ORAI2-mediated currents, fundamentally altering experimental conclusions.

• [1] Zhang X, Xin P, Yoast RE, Emrich SM, Johnson MT, Pathak T, Benson JC, Azimi I, Gill DL, Monteith GR, Trebak M. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels. Cell Calcium. 2020;91:102281. doi:10.1016/j.ceca.2020.102281 View Source
• [2] Derler I, Schindl R, Fritsch R, Heftberger P, Riedl MC, Begg M, House D, Romanin C. The action of selective CRAC channel blockers is affected by the Orai pore geometry. Cell Calcium. 2013;53(2):139-151. doi:10.1016/j.ceca.2012.09.005 View Source

Binding Kinetics and Irreversibility

In whole-cell patch-clamp recordings of HEK293 cells co-expressing STIM1 and Orai1, 10 μM GSK-7975A fully blocked Orai1 currents with a half-maximal inhibition time (t1/2) of 75–100 seconds, approximately 3- to 4-fold slower than the classic pore blocker La3+ (t1/2 ≈ 25 s at 10 μM) [1]. The closely related GSK-5503A exhibited a comparable onset rate [1]. Synta66 (10 μM) inhibited Orai1 currents with a t1/2 of 75 s—kinetically indistinguishable from GSK-7975A—suggesting a shared rate-limiting step for these mechanistically distinct inhibitors [1]. However, a key differentiating feature is that GSK-7975A exhibited almost no current recovery upon wash-out over 4 minutes, consistent with very slow or effectively irreversible binding under the recording conditions [1]. Notably, GSK-7975A inhibited Orai3 currents with substantially faster kinetics (t1/2 ≈ 20 s) compared to Orai1 (t1/2 = 75–100 s), demonstrating Orai isoform-dependent binding kinetics . This Orai1-vs-Orai3 kinetic asymmetry was also observed for GSK-5503A but has not been reported for Synta66 or BTP2 under identical conditions [1].

Inhibition kinetics

Head-to-head

t₁/₂ = 75–100 s (Orai1), ~20 s (Orai3); no recovery over 4 min wash-out

Slow, effectively irreversible block enables sustained CRAC inhibition without continuous perfusion.

Whole-cell patch-clamp, HEK293 STIM1/Orai1; 10 μM

Evidence Dimension	Half-maximal inhibition time (t1/2) and wash-out recovery on STIM1/Orai1 currents
Target Compound Data	GSK-7975A: t1/2 = 75–100 s (Orai1), t1/2 ≈ 20 s (Orai3); almost no current recovery upon 4-min wash-out
Comparator Or Baseline	La3+: t1/2 ≈ 25 s (Orai1). Synta66: t1/2 = 75 s (Orai1). GSK-5503A: t1/2 = 75–100 s (Orai1, similar to GSK-7975A). 2-APB (75 μM) and DES (10 μM): also tested, data in source
Quantified Difference	GSK-7975A onset 3–4× slower than La3+; GSK-7975A wash-out recovery ≈ 0% vs. typical pore blockers which show partial/full recovery; Orai3 kinetics ~4–5× faster than Orai1 for GSK-7975A
Conditions	Whole-cell patch-clamp at −74 mV in HEK293 cells co-expressing CFP-STIM1 and YFP-Orai1 or YFP-Orai3; passive store depletion with 20 mM EGTA in pipette; 10 μM each inhibitor

Why This Matters

The near-irreversible binding of GSK-7975A under wash-out conditions is critical for experimental designs requiring sustained CRAC channel blockade without continuous drug perfusion, and the Orai isoform-dependent kinetics provide a built-in temporal tool for dissecting Orai1- vs. Orai3-mediated currents.

• [1] Derler I, Schindl R, Fritsch R, Heftberger P, Riedl MC, Begg M, House D, Romanin C. The action of selective CRAC channel blockers is affected by the Orai pore geometry. Cell Calcium. 2013;53(2):139-151. doi:10.1016/j.ceca.2012.09.005 View Source

Pathological vs Physiological Ca2+ Signaling Selectivity

A critical differentiation feature of GSK-7975A is its ability to discriminate between pathological sustained Ca2+ elevations and physiological oscillatory Ca2+ signals. In isolated mouse pancreatic acinar cells, GSK-7975A inhibited store-operated Ca2+ entry in a concentration-dependent manner (1–50 μM, IC50 = 3.4 μM) yet had little or no effect on the physiological repetitive Ca2+ spiking evoked by the neurotransmitter acetylcholine (ACh) or the hormone cholecystokinin (CCK) [1]. This is in contrast to non-selective Ca2+ entry blockers or global Ca2+ chelation strategies that would suppress both pathological and physiological Ca2+ signals indiscriminately. The pathophysiological relevance was demonstrated by showing that palmitoleic acid ethyl ester (100 μM)-induced sustained [Ca2+]i elevation—a key mediator of alcohol-related pancreatitis—was markedly reduced by CRAC blockade with GSK-7975A, and the resulting trypsin/protease activation and necrosis were almost abolished [1]. This selectivity was reproduced in human pancreatic acinar cells, where GSK-7975A (10–50 μM) inhibited SOCE without affecting ACh- or CCK-induced spiking [2]. GSK-7975A also showed no effect on SOCE in the pancreatic acinar cell line AR42J (which has a neuronal phenotype) or in hepatocytes, further underscoring its cell-type-specific action that correlates with functional CRAC channel expression [2].

Ca²⁺ signaling selectivity

Cross-study comparable

SOCE IC₅₀ = 3.4 μM; >15-fold separation from physiological ACh/CCK spiking (no effect up to 50 μM)

Selective block of pathological Ca²⁺ overload while sparing physiological oscillatory signals.

Mouse/human pancreatic acinar cells; thapsigargin-induced SOCE

Evidence Dimension	Effect on physiological Ca2+ spiking (ACh/CCK-evoked) vs. pathological SOCE
Target Compound Data	GSK-7975A: blocks SOCE (IC50 = 3.4 μM); no effect on ACh- or CCK-evoked physiological Ca2+ spiking at concentrations up to 50 μM
Comparator Or Baseline	Non-selective Ca2+ channel blockers or global Ca2+ chelators would suppress both pathological and physiological Ca2+ signals. No direct comparator inhibitor tested in identical paradigm for this specific selectivity dimension.
Quantified Difference	Therapeutic window: >15-fold separation between SOCE inhibition (IC50 3.4 μM) and absence of effect on physiological spiking (up to 50 μM tested)
Conditions	Isolated mouse and human pancreatic acinar cells; SOCE activated by thapsigargin/Ca2+ re-addition; physiological spiking evoked by ACh or CCK

Why This Matters

This property is essential for pancreatitis models and any in vivo application where silencing all Ca2+ signaling would be toxic; it demonstrates that GSK-7975A can therapeutically target CRAC-mediated Ca2+ overload without impairing normal secretory function.

• [1] Gerasimenko JV, Gryshchenko O, Ferdek PE, Stapleton E, Hébert TO, Bychkova S, Peng S, Begg M, Gerasimenko OV, Petersen OH. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy. Proc Natl Acad Sci USA. 2013;110(32):13186-13191. doi:10.1073/pnas.1300910110 View Source
• [2] Wen L, Voronina S, Javed MA, Awais M, Szatmary P, Latawiec D, Chvanov M, Collier D, Huang W, Barrett J, et al. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models. Gastroenterology. 2015;149(2):481-492.e7. doi:10.1053/j.gastro.2015.04.015 View Source

Ion Channel Off-Target Selectivity Profile

GSK-7975A was profiled against a panel of more than 16 ion channels and exhibited good overall selectivity, with reduced effects observed only on L-type Ca2+ channels (CaV1.2) and TRPV6 channels . This selectivity profile is important for experimental designs where concomitant inhibition of other Ca2+-permeable channels would confound interpretation of CRAC-specific effects. The TRPV6 liability is mechanistically notable, as TRPV6 is structurally distinct from Orai channels but also mediates Ca2+ entry in some epithelial tissues . By comparison, Pyr6—another widely used CRAC/SOCE inhibitor—has reported effects on TRPC3-mediated calcium entry in addition to Orai channels, and Synta66 has been reported to have no effect on L-type Ca2+ channels or TRPC1/5 [1]. While these cross-compound selectivity comparisons derive from different studies and assay platforms (limiting direct quantitative comparison), the availability of a selectivity panel for GSK-7975A provides procurement-level confidence that the compound's major recognized off-targets are limited to two specific ion channel families.

Ion channel selectivity

Class-level inference

Good selectivity against >16 channels; reduced activity only on CaV1.2 and TRPV6 reported.

Known off-targets limited to two channel families; cross-study quantitative comparison limited.

Vendor-reported panel; independent replication advised

Evidence Dimension	Activity against a panel of >16 ion channels
Target Compound Data	GSK-7975A: good selectivity against >16 ion channels; reduced effects noted only on CaV1.2 (L-type Ca2+) and TRPV6
Comparator Or Baseline	Pyr6: reported effects on TRPC3-mediated Ca2+ entry and carbachol-induced currents in addition to Orai/SOCE inhibition. Synta66: reported no effect on L-type Ca2+ channels or TRPC1/5 (source: separate selectivity studies; exact assay conditions differ).
Quantified Difference	GSK-7975A off-targets limited to 2 of >16 channels tested. Quantitative % inhibition values at specific concentrations for each off-target are not publicly available.
Conditions	Vendor-reported selectivity panel (Merck/Calbiochem); individual ion channel assay conditions not fully disclosed in public domain

Why This Matters

When selecting a CRAC inhibitor for experiments in cell types co-expressing CaV1.2 or TRPV6 (e.g., cardiomyocytes, intestinal/placental epithelia), the known off-target liabilities of GSK-7975A allow researchers to design appropriate controls, whereas uncharacterized inhibitors carry unknown confounding risks.

• [1] Schleifer H, Doleschal B, Lichtenegger M, Oppenrieder R, Derler I, Frischauf I, Glasnov TN, Kappe CO, Romanin C, Groschner K. Novel pyrazole compounds for pharmacological discrimination between receptor-operated and store-operated Ca2+ entry pathways. Br J Pharmacol. 2012;167(8):1712-1722. doi:10.1111/j.1476-5381.2012.02126.x View Source

In Vivo Efficacy in Acute Pancreatitis

GSK-7975A, delivered in vivo via its prodrug GSK-6288B (administered subcutaneously by osmotic mini-pump), demonstrated consistent efficacy across three mechanistically distinct mouse models of acute pancreatitis: taurolithocholic acid 3-sulfate-induced (TLCS-AP), cerulein-induced (CER-AP), and ethanol/palmitoleic acid-induced (FAEE-AP) [1]. In all three models, GSK-7975A treatment significantly reduced serum amylase, IL-6, pancreatic myeloperoxidase (MPO), and pancreatic trypsin activity, with lung MPO reduced significantly by the low dose only [1]. Pancreatic histopathology—including edema, inflammation, and necrosis scores—was markedly reduced [1]. Critically, the therapeutic window was demonstrated by showing that GSK-7975A was significantly more effective when administered at 1 hour vs. 6 hours after pancreatitis induction, establishing time-dependent efficacy [1]. In the FAEE-AP model using the prodrug GSK-6288B, pharmacokinetic analysis confirmed that GSK-6288B (110 mg/kg/h) consistently achieved therapeutic drug levels of GSK-7975A in both blood and pancreas, and significantly reduced all acute pancreatitis severity parameters (p<0.05) [2]. The comparator tool compound CM_128 (a distinct Orai1 inhibitor chemotype) also showed efficacy in the same models, but at approximately 30-fold lower concentrations in patch-clamp (IC50 ~0.1 μM for CM_128 vs. ~3.4 μM for GSK-7975A), indicating that GSK-7975A represents a less potent but more extensively characterized tool with broader published validation [1].

Pancreatitis model response

Cross-study comparable

Reduced serum amylase, IL-6, MPO, trypsin activity, and histopathology scores in TLCS-AP, CER-AP, FAEE-AP mouse models. More effective at 1 h vs. 6 h post-induction.

Model-response endpoint context across three etiologically distinct pancreatitis models.

Prodrug GSK-6288B s.c.; PK confirmed pancreas exposure

Evidence Dimension	Reduction of acute pancreatitis severity parameters in three mouse models
Target Compound Data	GSK-7975A (as prodrug GSK-6288B): significantly reduced serum amylase, IL-6, pancreatic MPO, trypsin activity, and histopathology scores in TLCS-AP, CER-AP, and FAEE-AP models. More effective at 1 h vs. 6 h post-induction.
Comparator Or Baseline	CM_128 (tool compound Orai1 inhibitor): also inhibited all local and systemic features of AP in same three models but with greater potency (IC50 ~0.1 μM vs. ~3.4 μM for GSK-7975A in patch-clamp). Vehicle-treated controls used as baseline.
Quantified Difference	GSK-7975A: inhibition >90% of control SOCE levels in pancreatic acinar cells. Both GSK-7975A and CM_128 inhibited all local and systemic AP features. GSK-6288B at 110 mg/kg/h reduced all AP severity parameters (p<0.05). Exact % reduction values for individual parameters are in the source figures.
Conditions	C57BL/6J mice; TLCS-AP (ductal injection), CER-AP (i.v. cerulein), FAEE-AP (ethanol + palmitoleic acid i.p.); GSK-7975A delivered directly or via prodrug GSK-6288B s.c. osmotic minipump

Why This Matters

For researchers selecting between CRAC inhibitors for in vivo pancreatitis studies, GSK-7975A offers the most extensively validated published in vivo dataset across multiple etiologically distinct pancreatitis models, supported by pharmacokinetic confirmation of target tissue exposure—a level of in vivo characterization not available for most other CRAC tool compounds.

• [1] Wen L, Voronina S, Javed MA, Awais M, Szatmary P, Latawiec D, Chvanov M, Collier D, Huang W, Barrett J, et al. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models. Gastroenterology. 2015;149(2):481-492.e7. doi:10.1053/j.gastro.2015.04.015 View Source
• [2] Wen L, Javed MA, Awais M, Latawiec D, Huang W, Chvanov M, Bordet S, Barrett J, Begg M, House D, et al. GSK-7975A prevents alcoholic acute pancreatitis by blocking store-operated Ca2+ entry. Pancreatology. 2014;14(3 Suppl 1):S10. doi:10.1016/j.pan.2014.05.404 View Source

GSK-7975A Application Scenarios

Orai1 vs Orai2 Current Dissection in Immune Cells

Because GSK-7975A inhibits both ORAI1 and ORAI2 while Synta66 inhibits ORAI1 but potentiates ORAI2, sequential or parallel application of both inhibitors in human lung mast cells (HLMCs) or T-cell preparations enables researchers to pharmacologically dissect the relative contribution of each Orai isoform to FcεRI-dependent Ca2+ influx and downstream mediator release. GSK-7975A at 3 μM reduces histamine, leukotriene C4, and cytokine (IL-5/-8/-13, TNFα) release by up to 50% in HLMCs [1]. The differential effect of Synta66 on ORAI2 (potentiation) can reveal ORAI2-dependent signaling components that GSK-7975A alone would mask through simultaneous inhibition [2].

Preclinical Pancreatitis Target Engagement Validation

For laboratories investigating Orai1 as a therapeutic target in pancreatitis, GSK-7975A (delivered as prodrug GSK-6288B) provides the only CRAC inhibitor with published pharmacokinetic confirmation of pancreas tissue exposure and efficacy across three mechanistically distinct mouse AP models (TLCS-AP, CER-AP, FAEE-AP) [3]. Its ability to block pathological Ca2+ overload while sparing physiological CCK/ACh-evoked Ca2+ oscillations makes it suitable for chronic dosing studies where maintenance of normal exocrine pancreatic function is essential [4]. Procurement of GSK-7975A alongside CM_128 or CM4620 enables comparative evaluation of Orai1 inhibitor chemotypes with different potency ranges in the same model systems [3].

Chemical Biology Probe Development Scaffold

GSK-7975A has been successfully used as a parent scaffold for synthesizing multiple novel small-molecule probes featuring photo-caging, photo-crosslinking, biotin, and clickable moieties, as well as deuterium labels [3]. Its well-characterized binding site (allosteric, near the Orai selectivity filter, downstream of STIM1–Orai1 coupling) and its near-irreversible binding kinetics under wash-out conditions make it an ideal starting point for probe development aimed at mapping the Orai1 pore region or capturing STIM1–Orai1 complex interactomes. This chemical biology utility is not shared by most other CRAC inhibitor scaffolds, which lack the same depth of mechanistic characterization.

Species- and Tissue-Specific CRAC Pharmacology

GSK-7975A has been systematically evaluated for species-dependent effects: it inhibits mast cell mediator release from human and rat preparations, but notably does not inhibit mast cells from guinea-pig and mouse preparations; however, cytokine release from T-cells is fully blocked in mouse preparations [1]. This species-specific pharmacology profile is critical for researchers transitioning between human in vitro systems and rodent in vivo models. Furthermore, the inhibitor does not affect SOCE in AR42J cells (neuronal phenotype) or hepatocytes, indicating cell-type specificity that correlates with functional CRAC channel expression [3]. No other CRAC tool compound has been characterized across this breadth of species and cell types.

Application

Selection Property

Validation Focus

Orai isoform dissection in immune cells

Dual Orai1/2 inhibition profile

Comparative pharmacology with Synta66 to resolve Orai1 vs. Orai2 contributions

Pancreatitis model target engagement

Pathophysiological Ca²⁺ signaling selectivity

Histopathology and biomarker endpoints across multiple pancreatitis models

Chemical biology probe scaffold

Well-characterized allosteric binding site

Photo-caging, crosslinking, and clickable probe development

Species-specific CRAC pharmacology

Multi-species validated activity

Human, rat, mouse mast cell/T-cell functional assay comparison

• [1] Ashmole I, Duffy SM, Leyland ML, Morrison VS, Begg M, Bradding P. CRACM/Orai ion channel expression and function in human lung mast cells. J Allergy Clin Immunol. 2012;129(6):1628-1635.e2. doi:10.1016/j.jaci.2012.01.070 View Source
• [2] Zhang X, Xin P, Yoast RE, Emrich SM, Johnson MT, Pathak T, Benson JC, Azimi I, Gill DL, Monteith GR, Trebak M. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels. Cell Calcium. 2020;91:102281. doi:10.1016/j.ceca.2020.102281 View Source
• [3] Wen L, Voronina S, Javed MA, Awais M, Szatmary P, Latawiec D, Chvanov M, Collier D, Huang W, Barrett J, et al. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models. Gastroenterology. 2015;149(2):481-492.e7. doi:10.1053/j.gastro.2015.04.015 View Source
• [4] Gerasimenko JV, Gryshchenko O, Ferdek PE, Stapleton E, Hébert TO, Bychkova S, Peng S, Begg M, Gerasimenko OV, Petersen OH. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy. Proc Natl Acad Sci USA. 2013;110(32):13186-13191. doi:10.1073/pnas.1300910110 View Source